Cas no 897485-82-4 ((2E)-1-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
• CAS No: 897485-82-4
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5481625
• Update Time: 2025-10-30

(2E)-1-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• (2E)-1-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one

• Inchi： 1S/C22H23N3O3S/c1-27-17-9-10-18(28-2)21-20(17)23-22(29-21)25-14-12-24(13-15-25)19(26)11-8-16-6-4-3-5-7-16/h3-11H,12-15H2,1-2H3/b11-8+
• InChI Key： YWKXXSSIRZVCPX-DHZHZOJOSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(OC)=C3S2)CC1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-1-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one (CAS No. 897485-82-4)

The compound (2E)-1-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one (CAS No. 897485-82-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a benzothiazole core with a piperazine linker and a phenylprop-2-en-1-one moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its hybrid pharmacophore features.

In recent years, the scientific community has focused on small-molecule inhibitors and kinase modulators, which align with the structural attributes of this compound. The presence of dimethoxybenzothiazole and piperazine groups suggests possible interactions with enzymes or receptors involved in cellular signaling. This has led to speculation about its utility in addressing conditions like inflammation or metabolic disorders, though further validation is required. The compound's E-configuration (trans-alkene) also plays a critical role in its stereochemical stability and binding affinity.

From a synthetic chemistry perspective, CAS No. 897485-82-4 exemplifies the growing trend toward heterocyclic scaffolds in medicinal chemistry. The benzothiazole ring, in particular, is a hotspot for drug design due to its prevalence in FDA-approved therapeutics. Coupled with the piperazine moiety—a common feature in CNS-active compounds—this molecule could offer insights into novel structure-activity relationships (SAR). Computational studies, including molecular docking and QSAR modeling, are often employed to predict its bioactivity.

Another area of interest is the compound's potential role in photophysical applications. The 4,7-dimethoxy-1,3-benzothiazol-2-yl unit may exhibit fluorescence properties, making it a candidate for bioimaging probes or sensors. This aligns with the rising demand for non-invasive diagnostic tools in precision medicine. Additionally, its conjugated double bond system could contribute to UV-visible absorption, a trait valuable in material science.

Despite its promise, challenges remain in optimizing the synthesis of (2E)-1-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one. Scalability, yield, and purity are critical factors for industrial adoption. Green chemistry principles, such as catalytic methods or solvent-free reactions, are being explored to address these hurdles. Furthermore, regulatory compliance and intellectual property landscapes must be navigated carefully to ensure commercial viability.

In conclusion, CAS No. 897485-82-4 represents a compelling case study at the intersection of chemistry and biology. Its multifaceted structure opens doors to diverse applications, from therapeutics to advanced materials. As research progresses, this compound may well emerge as a cornerstone in next-generation scientific innovations.